![molecular formula C19H20N2O2S B4076622 1-(3-{[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]methyl}-4-methoxyphenyl)ethanone](/img/structure/B4076622.png)
1-(3-{[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]methyl}-4-methoxyphenyl)ethanone
Overview
Description
1-(3-{[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]methyl}-4-methoxyphenyl)ethanone is a compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is also known as DM-BIE and is a benzimidazole derivative that has been synthesized for its potential use as a therapeutic agent.
Mechanism of Action
The mechanism of action of 1-(3-{[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]methyl}-4-methoxyphenyl)ethanone is not fully understood. However, it is believed that the compound may act by inhibiting specific enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, one study found that the compound did not exhibit significant toxicity in normal cells, indicating that it may have a favorable safety profile.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-{[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]methyl}-4-methoxyphenyl)ethanone in lab experiments is its potential as a therapeutic agent for the treatment of cancer. However, a limitation of using this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for research on 1-(3-{[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]methyl}-4-methoxyphenyl)ethanone. These include:
1. Investigating the compound's mechanism of action in greater detail to better understand its potential therapeutic applications.
2. Developing methods to improve the compound's solubility in aqueous solutions to enhance its bioavailability and efficacy.
3. Conducting preclinical studies to evaluate the compound's safety and efficacy in animal models.
4. Investigating the potential of DM-BIE as a therapeutic agent for other types of cancer.
5. Exploring the potential of the compound as a treatment for other diseases, such as inflammatory disorders or infections.
Conclusion
In conclusion, this compound is a compound that has potential applications in medical research. Its potential as a therapeutic agent for the treatment of cancer warrants further investigation, and future research may shed light on its mechanism of action and potential as a treatment for other diseases.
Scientific Research Applications
1-(3-{[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]methyl}-4-methoxyphenyl)ethanone has been studied for its potential applications in medical research. One study conducted in 2019 investigated the compound's potential as a therapeutic agent for the treatment of colorectal cancer. The study found that DM-BIE inhibited the growth and proliferation of cancer cells and induced apoptosis.
Properties
IUPAC Name |
1-[3-[(5,6-dimethyl-1H-benzimidazol-2-yl)sulfanylmethyl]-4-methoxyphenyl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O2S/c1-11-7-16-17(8-12(11)2)21-19(20-16)24-10-15-9-14(13(3)22)5-6-18(15)23-4/h5-9H,10H2,1-4H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKKRHZPQOLAFSG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)N=C(N2)SCC3=C(C=CC(=C3)C(=O)C)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-allyl-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}-2-propen-1-amine oxalate](/img/structure/B4076540.png)
![N-(4-methoxy-2-nitrophenyl)-2-[(1-phenyl-1H-benzimidazol-2-yl)thio]acetamide](/img/structure/B4076545.png)
![N-(2,4-dichlorophenyl)-2-{[5-(3,4-dimethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4076558.png)
![1-[2-(2-iodo-4-methylphenoxy)ethyl]piperazine oxalate](/img/structure/B4076584.png)
![N-[2-(4-morpholinyl)ethyl]-2-(4-nitrophenyl)propanamide](/img/structure/B4076596.png)
![N-1-adamantyl-2-{[5-(3-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4076598.png)
![N,N-diethyl-N'-[4-(4-methoxyphenoxy)-2-butyn-1-yl]-1,2-ethanediamine oxalate](/img/structure/B4076604.png)
![N-allyl-N-[2-(4-iodophenoxy)ethyl]-2-propen-1-amine oxalate](/img/structure/B4076608.png)
![N-[2-(2-chlorophenoxy)ethyl]-2-methyl-5-nitrobenzenesulfonamide](/img/structure/B4076617.png)
![4-[bis(2-methyl-1H-indol-3-yl)methyl]-1,3-benzenediol](/img/structure/B4076630.png)
![N-(2-fluorophenyl)-2-({[4-(2-methoxyphenyl)-1-piperazinyl]acetyl}amino)-5-nitrobenzamide](/img/structure/B4076639.png)
![N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-2-(2-isopropyl-5-methylphenoxy)acetamide](/img/structure/B4076641.png)
![2-{[4-benzyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylpropanamide](/img/structure/B4076647.png)
![5-(4-bromophenyl)-N-[2-(4-propionyl-1-piperazinyl)phenyl]-2-furamide](/img/structure/B4076649.png)
